Cas no 176650-17-2 (1,4-Butanediol, 2-propyl-, (2S)-)

• Product Name: 1,4-Butanediol, 2-propyl-, (2S)-
• CAS No: 176650-17-2
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 1363279
• Update Time: 2024-08-17

1,4-Butanediol, 2-propyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-propyl-, (2S)-

• Inchi： 1S/C7H16O2/c1-2-3-7(6-9)4-5-8/h7-9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： LPEVSCRXBSHMOZ-ZETCQYMHSA-N
• SMILES： C(O)[C@@H](CCC)CCO

Computed Properties

• Exact Mass: 132.11508

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 236.1±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.91±0.10(Predicted)